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Compound of Interest

Compound Name: Sodium lauryl ether sulfate

Cat. No.: B010118 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for managing Sodium Lauryl Ether Sulfate (SLES) viscosity in automated liquid

handling systems. Find answers to frequently asked questions and detailed troubleshooting

steps to resolve common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is SLES and why is its viscosity a challenge for automated systems?

Sodium Lauryl Ether Sulfate (SLES) is an anionic surfactant and a common ingredient in

cleaning and hygiene products due to its excellent foaming and cleansing properties.[1][2]

SLES is typically supplied in a concentrated form (around 70%), which is a highly viscous gel

that is difficult to handle and pump.[3][4] For use in automated liquid handling systems, it must

be diluted, as its viscosity changes dramatically and non-linearly with concentration.[5][6]

Handling highly viscous liquids can lead to errors in automated systems, such as inaccurate

dispensing, sample carryover, and air bubble formation, compromising experimental results.[7]

[8][9]

Q2: How does SLES concentration affect its viscosity?

The relationship between SLES concentration and viscosity is not linear. Concentrated SLES

(e.g., 70%) is a thick, gel-like substance.[1] As it is diluted, the viscosity increases significantly

before peaking and then decreasing rapidly at concentrations below 27-28%.[3] This is why
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most applications require dilution to a concentration of 28% or lower to achieve a manageable,

liquid form suitable for processing and automated handling.[1][5][10]

Q3: What is the recommended SLES concentration for use in automated liquid handling

systems?

For most manufacturing and experimental processes, SLES should be diluted to a

concentration below 27%. A common target concentration is 28% or slightly less, which

transforms the viscous gel into a less viscous, pourable liquid.[1][5] At 28% active matter, the

viscosity is typically a minimum of 3500 cps, which is still significant but manageable with

optimized liquid handler settings.[10]

Q4: What factors other than concentration can influence SLES viscosity?

Several factors can alter the viscosity of SLES solutions:

Temperature: Higher temperatures generally decrease the viscosity of liquids, which can

affect dispensing accuracy.[11][12] It is crucial to maintain a consistent temperature for your

reagents.

Additives (Salts & Co-surfactants): The addition of electrolytes (like NaCl) and other

surfactants (amides, betaines) strongly affects the viscosity of SLES solutions.[13][14][15]

This "salt curve" effect can be used to either thicken or thin the formulation.[15][16]

Aeration: Introducing air during mixing and handling can increase the solution's viscosity.[1]

SLES Viscosity and Concentration Data
The following table summarizes the relationship between SLES concentration and its physical

state, which is critical for planning dilution and liquid handling protocols.
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Concentration Range Typical Viscosity
Physical State & Handling
Notes

~70% Very High (>90,000 cP)
Highly viscous gel, difficult to

pump and handle.[1][6]

>28% to <70% Extremely High

Viscosity peaks in this range,

making it unmanageable for

most systems.[17]

~28% High (Min. 3500 cps)[10]

A translucent, less viscous

liquid suitable for automated

handling with optimized

settings.[1][5]

<27% Rapidly Decreasing

The solution becomes

significantly less viscous and

easier to handle.

Troubleshooting Guide for SLES Handling
This section addresses specific issues you may encounter when using SLES solutions with

automated liquid handlers.

Q5: My system is aspirating air bubbles or dispensing inconsistently. What should I do?

Air aspiration and inconsistent volumes are common when handling viscous liquids like SLES.

[9] The primary cause is using liquid class settings optimized for aqueous solutions.

Solution: Adjust your liquid handler's pipetting parameters. A slower, more controlled process is

necessary.

Reduce Aspiration/Dispense Speed: Lower the flow rate to as little as one-tenth of the

default speed for water.[18] For highly viscous liquids, speeds of 5-10 µL/s are

recommended.[7]

Introduce Delays: Implement delays after aspiration and dispense steps (e.g., 500-2000 ms

after aspiration, ≥200 ms after dispense) to allow the viscous liquid to settle fully in the tip.[7]
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[18]

Optimize Immersion Depth: Maintain a consistent tip depth of 2-3 mm below the liquid

surface during aspiration to prevent drawing in air as the volume in the reservoir decreases.

[19]

Use Reverse Pipetting: Program the system to aspirate more volume than needed and then

dispense the target volume. The excess is discarded. This technique is highly suitable for

viscous liquids.[8][19]

Q6: The dispensed volume is inaccurate and lacks precision. How can I improve performance?

Accuracy and precision are critical for reproducible results.[20][21][22] With viscous liquids, the

standard liquid handler settings often fail to deliver the correct volume.[23]

Solution: Beyond adjusting speeds and delays, consider the following:

Liquid Class Optimization: Create a dedicated liquid class for your SLES solution. Use the

settings in the table below as a starting point and optimize based on gravimetric or

photometric performance verification checks.[9]

Tip Selection: Use appropriate pipette tips. High-quality tips with a good fit and low

electrostatic properties can prevent liquid from sticking to the tip walls.[18] For very thick

fluids, a tapered tip may allow for faster dispensing.[11]

Adjust Air Gaps: Modify the trailing and leading air gaps to prevent liquid from dripping out of

the tip during transit and to ensure a complete dispense.[7][24]

Table: Recommended Starting Parameters for Viscous
Liquids
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Parameter Recommended Setting Rationale

Aspiration Speed 5 - 10 µL/s[7]

Prevents air aspiration and

ensures the liquid column

remains stable.

Dispense Speed 5 - 10 µL/s[7]
Allows the liquid to detach

cleanly from the tip wall.

Delay After Aspiration 500 - 2000 ms[7]

Allows the viscous liquid to

fully move up into the tip and

equilibrate.

Delay After Dispense 200 - 1000 ms[7]
Ensures all liquid has exited

the tip before withdrawal.

Tip Withdrawal Speed Slow (e.g., 1-5 mm/s)[7][18]

Prevents the formation of

droplets or threads on the

outside of the tip.

Pipetting Mode Reverse Pipetting[19]

Compensates for the film of

liquid that remains inside the

tip after dispensing.

Blowout
Slower rate or increased

volume[9][18]

Helps to expel any "sticky"

liquid remaining in the tip

orifice.

Q7: I'm observing sample carryover and dripping tips. What is the cause and how can it be

prevented?

Droplets clinging to the outside of the pipette tip can cause contamination and inaccurate

transfers.[19] This is often caused by high surface tension and viscosity, combined with fast tip

withdrawal speeds.

Solution:

Slow Tip Withdrawal: Withdraw the tip from the liquid at a very slow speed (e.g., 1-5 mm/s).

[7][18] This allows the liquid thread to break cleanly at the surface.
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Use Touch Dispense: Program the system to touch the tip to the wall of the destination well

or vessel during the dispense step. This helps detach any remaining liquid from the tip

orifice.[18]

Check for Leaks: Ensure there are no leaks in the pipetting head or tubing, as this can also

cause dripping.[24]

Experimental Protocols
Protocol 1: SLES Dilution from 70% to 28%
This protocol describes the standard method for diluting concentrated SLES to a working

concentration suitable for automated handling.

Methodology:

Determine Required Volumes: Use the mass balance equation to calculate the amount of

diluent (typically deionized water) needed. The formula is: V1 * C1 = V2 * C2, where:

V1 = Volume of concentrated SLES

C1 = Concentration of SLES (70%)

V2 = Final volume (V1 + Volume of diluent)

C2 = Target concentration (28%)

Example: To dilute 100 mL of 70% SLES to 28%, you will need 150 mL of water.[1]

Charge Vessel with Water: Add the calculated volume of deionized water to a suitable mixing

vessel.[25]

Initiate Mixing: Start a high-shear mixer or a standard agitator. To avoid increasing viscosity

due to aeration, the return pipeline for recirculation should be below the liquid level.[1][25]

Add Concentrated SLES: Slowly pump the 70% SLES into the water stream just before it

enters the mixer.[25] This ensures immediate mixing and prevents the formation of undiluted

globules.
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Mix to Homogeneity: Continue mixing until the solution is uniform. A high-shear in-line mixer

on a recirculation basis is highly effective for quickly breaking down the gel structure.[1][4]

Verify Concentration (Optional): Use a conductivity or pH meter to confirm the final

concentration if precise control is needed.[17]

Protocol 2: Optimizing a Liquid Class for SLES
This protocol provides a workflow for systematically tuning liquid handler parameters for a

specific SLES solution.

Methodology:

Create a New Liquid Class: In your liquid handler's software, copy an existing liquid class

(e.g., for water) and rename it "SLES_28_percent".

Initial Parameter Adjustment: Modify the settings based on the recommendations in the table

above. Drastically reduce aspiration/dispense speeds, increase delays, and slow down tip

withdrawal speeds.

Perform Gravimetric Testing:

Program a method to dispense a set volume (e.g., 100 µL) into a tared weigh boat on an

analytical balance.

Run at least 10 replicates.

Calculate the actual dispensed volume using the density of your SLES solution.

Determine the accuracy (how close the mean volume is to the target) and precision (the

coefficient of variation, or CV).[20][21]

Iterative Optimization:

If accuracy is low (e.g., under-delivering volume), slightly increase the pre-aspiration

volume in reverse pipetting mode or adjust calibration offsets.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://yeserchem.com/diluting-sles-70-to-28-techniques-processes-and-applications/
https://wahalengineers.com/plants/sles-processing/
https://www.inoxpa.com/products/systems/mixing-and-blending/sles-dilution-system
https://formulatrix.com/life-science-automation-blog/liquid-handling-for-reproducible-science-post-1-basics-of-accuracy-and-precision/
https://dispendix.com/blog/precision-and-accuracy-in-liquid-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If precision is poor (high CV), experiment with further reducing speeds or increasing

delays to improve consistency.

Continue to adjust one parameter at a time and repeat the gravimetric test until accuracy

and precision are within your required specifications.

Save Finalized Liquid Class: Once optimized, save the settings for future use with this

specific SLES solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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